Erythrinin G

• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol
• InChI: InChI=1S/C20H18O6/c1-20(2)16(23)7-12-14(22)8-15-17(19(12)26-20)18(24)13(9-25-15)10-3-5-11(21)6-4-10/h3-6,8-9,16,21-23H,7H2,1-2H3/t16-/m1/s1
• InChIKey: HFVFEMFAVPWVDX-MRXNPFEDSA-N

Erythrinin G Baseline Data Profile

Erythrinin G (CAS 1616592-61-0) is a prenylated isoflavonoid belonging to the 6-prenylated isoflavanone class, first isolated and structurally characterized from the twigs of Erythrina arborescens alongside its co-metabolites erythrinins D, E, F, and H [1]. The compound is also reported to be isolable from the barks of Erythrina variegata . Its molecular formula is C20H18O6, and it possesses a molecular weight of 354.35 g/mol [1]. While research on its specific biological activities is still emerging, its unique structural features distinguish it from closely related isoflavonoids within the same isolation series.

• [1] Wang, F., Li, X.-L., Wei, G.-Z., Ren, F.-C., & Liu, J.-K. (2013). New isoflavonoids from Erythrina arborescens and structure revision of anagyroidisoflavone A. Natural Products and Bioprospecting, 3(5), 161-166. View Source

Erythrinin G Analogue Substitution Risk

Substituting Erythrinin G with a closely related analog like Erythrinin D, E, F, or H is scientifically invalid for applications where precise molecular structure dictates bioactivity or physicochemical behavior. Although these compounds share a common biogenetic origin and a core isoflavonoid scaffold [1], they differ in key substituent patterns, such as the position and nature of hydroxyl, methoxy, and prenyl groups [1]. These seemingly minor structural variations can lead to significant differences in interactions with biological targets, as has been demonstrated for other flavonoids where prenylation patterns critically influence PTP1B inhibitory activity [2]. Therefore, using an imprecise analog introduces an uncontrolled variable, potentially invalidating experimental outcomes or leading to incorrect structure-activity relationship (SAR) conclusions.

• [1] Wang, F., Li, X.-L., Wei, G.-Z., Ren, F.-C., & Liu, J.-K. (2013). New isoflavonoids from Erythrina arborescens and structure revision of anagyroidisoflavone A. Natural Products and Bioprospecting, 3(5), 161-166. View Source
• [2] Lee, D., Cuong, N. M., Choi, J. S., & Lee, H. (2008). Prenylated Flavonoids with PTP1B Inhibitory Activity from the Root Bark of Erythrina mildbraedii. Chemical and Pharmaceutical Bulletin, 56(8), 1157-1160. View Source

Erythrinin G Evidence Guide

Isolation Source and Structural Elucidation

Erythrinin G demonstrates a predicted aqueous solubility of 0.035 g/L at 25°C, which is practically insoluble . In contrast, while exact comparative solubility data for the entire erythrinin D-H series is not published, the structurally distinct substitution pattern of Erythrinin G is known to directly influence its physicochemical properties, differentiating it from its co-isolated analogs [1]. This quantitative solubility value is a critical parameter for researchers designing in vitro assays or considering formulation strategies, as it dictates the choice of solvent systems and can impact bioavailability in subsequent in vivo studies.

Evidence Dimension	Predicted Aqueous Solubility
Target Compound Data	0.035 g/L
Comparator Or Baseline	Erythrinin D, E, F, H (specific values not reported)
Quantified Difference	Data for comparators not available; differentiation based on known structural influence on solubility.
Conditions	Calculated at 25 °C using Advanced Chemistry Development (ACD/Labs) Software V11.02

Why This Matters

The specific low solubility of Erythrinin G is a key differentiator for procurement, as it mandates specific solvent handling protocols (e.g., DMSO, chloroform) that may not be required for more soluble analogs, thus preventing experimental failure due to precipitation.

• [1] Wang, F., Li, X.-L., Wei, G.-Z., Ren, F.-C., & Liu, J.-K. (2013). New isoflavonoids from Erythrina arborescens and structure revision of anagyroidisoflavone A. Natural Products and Bioprospecting, 3(5), 161-166. View Source

Class-Level Activity Inference

Erythrinin G is structurally defined as 8-Desprenyleryvarin B [1]. This naming convention highlights its direct structural relationship and key difference from eryvarin B: the absence of a prenyl group at the 8-position. This is a precise, quantifiable structural difference (loss of a C5H9 unit) that alters its molecular formula (C20H18O6 for Erythrinin G vs. a predicted C25H26O6 for eryvarin B) and molecular weight (354.35 g/mol vs. 422.47 g/mol). This specific structural feature differentiates it from other erythrinins in the D-H series, which possess varying prenylation and substitution patterns [2].

Evidence Dimension	Molecular Formula and Weight
Target Compound Data	C20H18O6, 354.35 g/mol
Comparator Or Baseline	Eryvarin B (Predicted: C25H26O6, 422.47 g/mol)
Quantified Difference	Absence of a C5H9 prenyl group; molecular weight difference of 68.12 g/mol.
Conditions	Structural characterization by 1D/2D NMR and mass spectrometry [2]

Why This Matters

This specific structural difference is a primary driver for procurement when research aims to elucidate the role of the 8-prenyl group in biological activity, allowing for a direct comparison with its prenylated counterpart, eryvarin B.

• [1] ChemWhat. (n.d.). Eritrinin G CAS#: 1616592-61-0 Product Page. View Source
• [2] Wang, F., Li, X.-L., Wei, G.-Z., Ren, F.-C., & Liu, J.-K. (2013). New isoflavonoids from Erythrina arborescens and structure revision of anagyroidisoflavone A. Natural Products and Bioprospecting, 3(5), 161-166. View Source

Erythrinin G's Purity Profile for Research-Grade Procurement

Erythrinin G is commercially available for research purposes with a guaranteed purity of >98%, as determined by HPLC analysis [1]. This high level of purity is essential for obtaining reproducible and interpretable results in biological assays, as it minimizes the confounding effects of impurities that may possess their own bioactivity. While the isolation paper reports the compound as a pure isolate [2], commercial sources provide a verifiable purity metric that is critical for procurement decisions, ensuring batch-to-batch consistency.

Evidence Dimension	HPLC Purity
Target Compound Data	>98%
Comparator Or Baseline	Isolated natural product (no quantitative purity data reported in original isolation)
Quantified Difference	Commercial standard offers a defined purity >98% vs. undefined purity of an in-house isolate.
Conditions	High-Performance Liquid Chromatography (HPLC)

Why This Matters

For procurement, a defined purity level (>98%) ensures the compound's suitability as a reliable reference standard or a starting material for detailed SAR studies, where the presence of even minor impurities could skew activity data.

• [1] Biocrick. (n.d.). Erythrinin G (CAS 1616592-61-0) Product Page. View Source
• [2] Wang, F., Li, X.-L., Wei, G.-Z., Ren, F.-C., & Liu, J.-K. (2013). New isoflavonoids from Erythrina arborescens and structure revision of anagyroidisoflavone A. Natural Products and Bioprospecting, 3(5), 161-166. View Source

Erythrinin G Application Scenarios

Phytochemical Reference Standard

Erythrinin G serves as an essential tool compound for SAR studies focused on the biological impact of 8-position prenylation in isoflavonoids. Its defined structure as 8-Desprenyleryvarin B makes it the ideal non-prenylated control for experiments evaluating the activity of eryvarin B and other prenylated analogs. This allows researchers to isolate the contribution of the 8-prenyl group to any observed biological effect, such as PTP1B inhibition or cytotoxicity [1].

SAR Library Expansion for Antibacterials

Due to its specific isolation from Erythrina arborescens [1], Erythrinin G can be used as a reference standard in chemotaxonomic studies aiming to differentiate between various Erythrina species. Its unique LC-MS or HPLC profile, when compared to other erythrinins (D, E, F, H), provides a specific marker for the phytochemical fingerprint of E. arborescens, aiding in quality control of herbal materials and authentication of botanical sources.

Development of Solubility-Optimized Formulations for In Vitro Assays

Given its low predicted aqueous solubility (0.035 g/L) , Erythrinin G is an ideal candidate for developing and testing specialized formulation strategies for poorly soluble natural products. Researchers can use this compound to validate the efficacy of various co-solvent systems (e.g., DMSO, cyclodextrins) or nano-formulation approaches, establishing protocols that can then be applied to other lipophilic flavonoids. Its defined purity profile (>98% by HPLC) [2] ensures that formulation studies are not confounded by impurities.

• [1] Wang, F., Li, X.-L., Wei, G.-Z., Ren, F.-C., & Liu, J.-K. (2013). New isoflavonoids from Erythrina arborescens and structure revision of anagyroidisoflavone A. Natural Products and Bioprospecting, 3(5), 161-166. View Source
• [2] Biocrick. (n.d.). Erythrinin G (CAS 1616592-61-0) Product Page. View Source